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Introduction

Palmer amaranth (Amaranthus palmeri) is a highly problematic weed in agricultural systems
due to its rapid growth, prolific seed production, and widespread resistance to multiple
herbicide modes of action, including glyphosate and ALS inhibitors.[1][2][3] Isoxaflutole, a
member of the HPPD-inhibiting class of herbicides, offers an alternative mode of action for the
control of Palmer amaranth.[4][5][6] These notes provide detailed protocols and compiled data
on the efficacy of isoxaflutole for managing this troublesome weed, particularly in the context
of isoxaflutole-tolerant cropping systems.

Data Presentation

The following tables summarize the efficacy of isoxaflutole and isoxaflutole-based herbicide
programs in controlling Palmer amaranth, as reported in various field studies.

Table 1: Efficacy of Pre-emergence (PRE) Isoxaflutole Applications on Palmer Amaranth
Control
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Control (%)
Isoxaflutole
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Sulfentrazone N

21 DAPRE Not Specified  86-99 2018 & 2019 [1][2][41[6]
/Pyroxasulfon

e
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Flumioxazin/ N

21 DAPRE Not Specified  86-99 2018 & 2019 [1][2][41[6]
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e
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Imazethapyr/ N

21 DAPRE ] Not Specified  86-99 2018 & 2019 [1][2][4][6]
Saflufenacil/P

yroxasulfone

DAPRE: Days After Pre-emergence Application

Table 2: Efficacy of Post-emergence (POST) and Sequential Herbicide Programs Including
Isoxaflutole on Palmer Amaranth Control

| Application Timing | Herbicide Program | Palmer Amaranth Control (%) | Study Year(s) |
Source(s) | | --- | --- | --- | --- | | 14 DAEPOST | Isoxaflutole (PRE) | 10-63 | 2018 & 2019 |[1][2]
[4][6] | | 14 DAEPOST | Isoxaflutole (PRE) fb Isoxaflutole (EPOST) | 10-63 | 2018 & 2019 |[1]
[2][4][6] | | 14 DAEPOST | Glufosinate (EPOST) | 75-96 | 2018 & 2019 |[1][2][4][6] | | 14
DAEPOST | Glufosinate + Isoxaflutole (EPOST) | 85-95 | 2018 & 2019 |[1][4] | | 28 DALPOST
| Isoxaflutole (PRE) | 0-10 | 2018 & 2019 |[1] | | 28 DALPOST | Isoxaflutole (PRE) fb
Isoxaflutole (EPOST) | 0-53 | 2018 & 2019 |[1] | | Season-Long | Programs with a layby
application | 67-85 | 2019 & 2020 [[7] | | Season-Long | Programs without a layby application |
35-36 | 2019 & 2020 |[7] |
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DAEPOST: Days After Early Post-emergence Application; DALPOST: Days After Late Post-
emergence Application; PRE: Pre-emergence; EPOST: Early Post-emergence; fb: followed by

Experimental Protocols

The following are generalized protocols for conducting field trials to evaluate the efficacy of
isoxaflutole on Palmer amaranth, based on methodologies reported in the cited literature.

Protocol 1: Field Efficacy Trial

Objective: To evaluate the efficacy of pre- and post-emergence applications of isoxaflutole
and tank mixtures for the control of Palmer amaranth under field conditions.

Materials:

Certified seeds of an isoxaflutole-tolerant crop (e.g., soybean or cotton)

« Isoxaflutole formulation

e Tank-mix partner herbicides (e.g., glufosinate, S-metolachlor, pyroxasulfone)
e Adjuvants as per herbicide labels

o CO2-pressurized backpack sprayer with appropriate nozzles (e.g., TeeJet® AIXR 110015)[5]
[7]

» Field plots in an area with a known natural infestation of Palmer amaranth
o Standard tillage and planting equipment

» Data collection tools (e.g., quadrats, biomass scales, data sheets)
Procedure:

o Site Selection and Preparation: Select a field with a history of heavy and uniform Palmer
amaranth infestation.[6] The soil type, pH, and organic matter content should be
documented.[6] Prepare the seedbed according to standard agronomic practices for the
selected crop.
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» Experimental Design: Establish a randomized complete block design with a minimum of
three to four replications.[8] Individual plot dimensions can range from 1.9 m wide by 6.1 m
long to 3 m wide by 9 m long.[5][6][7]

e Planting: Plant the isoxaflutole-tolerant crop at the recommended seeding rate and row
spacing.[6]

» Herbicide Application:

o Apply pre-emergence (PRE) treatments within a few days of planting to a weed-free soil
surface.

o Apply early post-emergence (EPOST) treatments when Palmer amaranth are at a
specified height (e.g., 8 to 25 cm).[6]

o Apply late post-emergence (LPOST) or layby treatments at the appropriate crop stage and
weed size as per the protocol.

o Calibrate the sprayer to deliver a consistent volume (e.g., 140 L ha=2).[5][7] Use
appropriate nozzles and pressure to ensure uniform coverage.

o Data Collection:

o Visual Control Ratings: Assess Palmer amaranth control visually at regular intervals (e.g.,
7, 14, 21, and 28 days) after each application.[5][7] Use a scale of 0% (no control) to
100% (complete death of the weed).

o Palmer Amaranth Density: Count the number of Palmer amaranth plants in randomly
placed quadrats within each plot at specified timings.[1]

o Palmer Amaranth Biomass: At a designated time point, harvest the above-ground biomass
of Palmer amaranth from a defined area in each plot. Dry the biomass to a constant
weight and record the measurement.[6]

o Crop Injury: Visually assess crop injury at regular intervals after application on a scale of
0% (no injury) to 100% (crop death).
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o Crop Yield: Harvest the crop from the center rows of each plot and determine the yield,
adjusting for moisture content.[6]

o Data Analysis: Analyze the collected data using appropriate statistical methods, such as
Analysis of Variance (ANOVA), and perform mean separation tests (e.g., Tukey's HSD) to
determine significant differences between treatments.[5]

Visualizations
Mode of Action of Isoxaflutole

Caption: Mode of action of isoxaflutole, an HPPD-inhibiting herbicide.

Experimental Workflow for Herbicide Efficacy Trial

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=2528&context=agronomyfacpub
https://www.cambridge.org/core/journals/weed-technology/article/utility-of-isoxaflutolebased-herbicide-programs-in-hppdtolerant-cotton-production-systems/02B3E3F8117F07B3B506AB09363C06D0
https://www.benchchem.com/product/b1672639?utm_src=pdf-body
https://www.benchchem.com/product/b1672639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Pre-Trial

Site Selection
(Palmer Amaranth Infestation)

Experimental Design
(Randomized Complete Block)

Plot Establishment

Trial E)§ ;cution

Planting
(Isoxaflutole-Tolerant Crop)

PRE Herbicide Application
EPOST Herbicide Application

LPOST/Layby Application

/ / Data Collection / ! \\ ¥

Weed Density Counts Weed Biomass Measurement Crop Injury Assessment Crop Yield Measurement Visual Control Ratings

Post{Trial
\

Statistical Analysis

Reporting of Results

Click to download full resolution via product page

Caption: Workflow for a field trial evaluating herbicide efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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